Cas no 931127-51-4 (4-ethoxy-1-methyl-1H-Indole-3-carboxaldehyde)

• Product name: 4-ethoxy-1-methyl-1H-Indole-3-carboxaldehyde
• CAS No: 931127-51-4
• MF: C₁₂H₁₃NO₂
• MW: 203.23712
• CID: 1121968
• PubChem ID: 83916274

4-ethoxy-1-methyl-1H-Indole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-1-methyl-1H-Indole-3-carboxaldehyde
• 4-Ethoxy-1-methyl-1H-indole-3-carbaldehyde
• 931127-51-4

• Inchi： InChI=1S/C12H13NO2/c1-3-15-11-6-4-5-10-12(11)9(8-14)7-13(10)2/h4-8H,3H2,1-2H3
• InChI Key： GCBGKLOBQXXIIB-UHFFFAOYSA-N
• SMILES： CCOC1=CC=CC2=C1C(=CN2C)C=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 31.2Ų